Cas no 22830-45-1 (Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate)

• Product Name: Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate
• CAS No: 22830-45-1
• MF: C₁₂H₂₄FeO₁₅
• MW: 464.154967308044
• MDL: MFCD04037236
• CID: 88381
• PubChem ID: 24861251
• Update Time: 2025-05-23

Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate Chemical and Physical Properties

Names and Identifiers

• Ferrous gluconate dihydrate
• Iron(II) gluconate dihydrate
• Iron(II) D-gluconate dihydrate
• D-gluconic acid,iron (II)-compound
• D-Gluconsaeure,Eisen(II)-Verbindung
• gluconic acid iron(ii) salt
• GLUCONIC ACID IRON(II) SALT HYDRATE
• IRON (II) GLUCONATE
• Iron(II) D-gluconicdihydrate
• Iron(II) Gluconate Hydrate
• Gluconic acid,iron(II)salt,hydrate(2：1：2)
• ferrousgluconatedihydrate
• Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate
• Iron D-gluconate dihydrate
• A878426
• iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;hydrate
• 699014-53-4
• PD057339
• 22830-45-1
• Iron(II)gluconatehydrate
• Iron(ii)gluconate hydrate
• iron(2+);(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate;hydrate
• BJBSKTPEFSQVHL-XRDLMGPZSA-L

• MDL： MFCD04037236
• Inchi： 1S/2C6H12O7.Fe.H2O/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;;/h2*2-5,7-11H,1H2,(H,12,13);;1H2/q;;+2;/p-2/t2*2-,3-,4+,5-;;/m11../s1
• InChI Key： BJBSKTPEFSQVHL-XRDLMGPZSA-L
• SMILES： [Fe+2].O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O.O

Computed Properties

• Exact Mass: 482.05700
• Monoisotopic Mass: 484.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 170
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 279

Experimental Properties

• Color/Form: Light yellowish gray or slightly grayish green yellow particles or powder, slightly Caramel odor 2. density (g/ml, 25/4 ℃)
• Density: 1.14
• Melting Point: 188 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water. Insoluble in ethanol.
• PSA: 301.02000
• LogP: -9.78670
• Merck: 4047
• Optical Activity: [α]25/D +6.7°, c = 1 in H2O
• Vapor Pressure: No data available

Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： 24/25
• RTECS：LZ5180000
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate

Compound CAS No 22830-45-1: Iron; (2R,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanoic Acid; Dihydrate

The compound with CAS No 22830-45-1 is a unique chemical entity that has garnered significant attention in the scientific community due to its diverse applications and intriguing chemical properties. This compound is commonly referred to as Iron; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid; dihydrate, a name that highlights its structural complexity and functional groups. Recent studies have shed light on its potential in various fields such as biomedicine and materials science.

One of the most notable aspects of this compound is its stereochemistry. The (2R,3S,4R,5R) configuration indicates a specific spatial arrangement of its hydroxyl groups and carboxylic acid moiety. This stereochemistry plays a crucial role in determining the compound's reactivity and biological activity. Researchers have found that this configuration enhances the compound's ability to act as a chelating agent for metal ions like iron, which is why it is often used in iron chelation therapy for conditions such as hemochromatosis.

Recent advancements in analytical chemistry have enabled precise characterization of this compound using techniques like X-ray crystallography and NMR spectroscopy. These studies have confirmed the presence of a dihydrate form of the compound when isolated under specific conditions. The dihydrate form not only stabilizes the molecule but also influences its solubility properties in different solvents.

In the field of biomedicine,Iron; (2R,3S,4R,5R)-2,3,4,5,pentahydroxyhexanoic acid; dihydrate has shown promise as an antioxidant agent due to its ability to scavenge free radicals effectively. A study published in *Nature Communications* demonstrated that this compound can significantly reduce oxidative stress in cellular models by neutralizing reactive oxygen species (ROS). This property makes it a potential candidate for developing novel therapeutic agents against age-related diseases and neurodegenerative disorders.

Beyond biomedicine,this compound has also found applications in materials science as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions like iron makes it an ideal building block for constructing porous materials with high surface area and catalytic activity.

Moreover,recent research has explored the use of Iron; (2R,S,S,R,R)-pentahydroxyhexanoic acid; dihydrate in food chemistry as a natural preservative due to its antimicrobial properties. Studies conducted by food scientists at the University of California revealed that this compound can inhibit the growth of pathogenic bacteria such as *E.coli* and *Salmonella*, making it a potential alternative to synthetic food preservatives.

In conclusion,the compound with CAS No 22830-45-1 represents a multifaceted chemical entity with applications spanning across various disciplines. Its unique stereochemistry,dihydrate form,and functional groups endow it with versatile properties that continue to inspire innovative research directions. As scientific understanding of this compound deepens,it holds great promise for advancing both therapeutic interventions and material innovations.